3-(4-fluorophenyl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C20H17FN4O2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C20H17FN4O2/c1-27-19-7-3-2-5-15(19)6-4-12-22-25-20(26)18-13-17(23-24-18)14-8-10-16(21)11-9-14/h2-13H,1H3,(H,23,24)(H,25,26)/b6-4+,22-12+
• InChI Key: VDAJNARPPQJDMI-MDWZQWPHSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=N/NC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Canonical SMILES: COC1=CC=CC=C1C=CC=NNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F

Description

This compound belongs to the pyrazole-carbohydrazide family, characterized by a pyrazole core substituted with a 4-fluorophenyl group at position 3 and a hydrazone moiety derived from (1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene. Its structure has been validated via spectroscopic methods (IR, NMR) and X-ray crystallography in related analogs, confirming the (E,E)-configuration of the hydrazone bridge .

Biological Activity

3-(4-fluorophenyl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide is a synthetic organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its various biological activities, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound belongs to the class of pyrazoles, characterized by a five-membered ring containing two nitrogen atoms. Its structure includes:

• Fluorophenyl group : Contributes to its lipophilicity and biological activity.
• Methoxyphenyl group : Enhances its stability and interaction with biological targets.
• Carbohydrazide moiety : Imparts potential for hydrogen bonding and interaction with various biomolecules.

Anticancer Activity

Research has indicated that compounds similar to 3-(4-fluorophenyl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide exhibit significant anticancer properties. For instance, studies have shown that pyrazole derivatives can induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation markers such as cyclin D1 and CDK4 .

Antimicrobial Effects

This compound has also been evaluated for its antimicrobial properties. Similar pyrazole derivatives have demonstrated activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism involves disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

The biological activities of 3-(4-fluorophenyl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide can be attributed to several mechanisms:

• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in cancer cell metabolism or microbial growth.
• Reactive Oxygen Species (ROS) Generation : The compound can induce oxidative stress in cells, leading to apoptosis.
• Receptor Modulation : Interaction with various receptors may alter signaling pathways critical for cell survival or proliferation.

Study 1: Anticancer Activity

A study conducted on a series of pyrazole derivatives, including the target compound, showed a significant reduction in viability of human cancer cell lines (e.g., MCF-7 breast cancer cells) at micromolar concentrations. The study concluded that these compounds could serve as lead structures for further anticancer drug development .

Study 2: Antimicrobial Testing

In another investigation, the compound was tested against a panel of bacterial strains. Results indicated a minimum inhibitory concentration (MIC) of 12.5 µg/mL against E. coli, showcasing its potential as an antibacterial agent. The study highlighted the importance of structural modifications in enhancing antimicrobial efficacy .

Comparative Analysis

To understand the unique properties of 3-(4-fluorophenyl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide, a comparison with similar compounds is essential:

Compound	Structure	Biological Activity	IC50 (µM)
Compound A	Pyrazole derivative	Anticancer	15
Compound B	Chalcone derivative	Antimicrobial	20
Target Compound	Pyrazole with methoxy and fluorine substituents	Anticancer & Antimicrobial	10

Comparison with Similar Compounds

Key Observations :

• Substituent Position and Bioactivity : The 2-methoxyphenyl group in the target compound may improve membrane permeability compared to the 2-ethoxyphenyl analog () but reduce metabolic stability due to demethylation risks .
• Electron-Withdrawing Effects : Fluorine at the phenyl ring (common in all analogs) enhances electronegativity, stabilizing the hydrazone tautomer and improving binding to targets like kinase enzymes or microbial proteins .
• Synthetic Feasibility : The target compound’s synthesis likely follows a condensation pathway similar to , where pyrazole-5-carbohydrazide reacts with an α,β-unsaturated aldehyde under acidic conditions.

Crystallographic and Computational Insights

• Crystal Packing : Unlike the disordered packing in 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole derivatives (), the rigid hydrazone bridge in the target compound may promote planar molecular arrangements, as seen in (2E)-2-[1-(1,3-benzodioxol-5-yl)-3-(1H-imidazol-1-yl)propylidene]-N-(2-chlorophenyl)hydrazinecarboxamide (), which exhibits intermolecular H-bonding and π-stacking .
• DFT Studies : Computational models (e.g., B3LYP/6-31G*) predict that the (E,E)-configuration of the hydrazone minimizes steric clashes between the 2-methoxyphenyl and pyrazole groups, stabilizing the molecule by ~5 kcal/mol compared to (Z,E) isomers .